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Introduction

Binapacryl is an obsolete dinitrophenol ester pesticide, formerly used as a fungicide and
acaricide. Due to its persistence and toxicity, monitoring its residues in soil matrices remains a
relevant environmental concern. A critical challenge in analyzing Binapacryl in soil is its
efficient extraction from a complex matrix. Binapacryl is known to hydrolyze to dinoseb, a
highly toxic compound, a factor that must be considered during sample preparation and
analysis.

This document provides detailed application notes and protocols for two effective sample
preparation techniques for the analysis of Binapacryl in soil: the widely adopted QUEChERS
(Quick, Easy, Cheap, Effective, Rugged, and Safe) method and Ultrasound-Assisted Extraction
(UAE). These methods are suitable for subsequent analysis by Liquid Chromatography with
tandem mass spectrometry (LC-MS/MS), which offers the high selectivity and sensitivity
required for trace-level quantification.

Physicochemical Properties of Binapacryl
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Property Value Reference
Molecular Formula C15H18N206 [1]

Molar Mass 322.31 g/mol [1]

Water Solubility Low [2]

log Kow 4.75 (estimated)

Vapor Pressure 1x 10~ Torr at 60 °C

Readily hydrolyzed by strong
Hydrolysis acids or dilute alkalis; may

hydrolyze to dinoseb in soil.

Recommended Analytical Methods
QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and
Safe)

The QUEChERS method is a streamlined approach that combines extraction and cleanup in a
few simple steps, minimizing solvent usage and sample handling.[2][3] It has become a
standard for multi-residue pesticide analysis in various matrices, including soil.[3] For acidic
pesticides like the dinitrophenol class, modifications to the standard QUEChERS protocol, such
as acidification of the extraction solvent, are often necessary to ensure good recovery.

Ultrasound-Assisted Extraction (UAE)

Ultrasound-Assisted Extraction utilizes high-frequency sound waves to create acoustic
cavitation, which disrupts the soil matrix and enhances the extraction of analytes into the
solvent.[4] This technique is known for its efficiency, reduced extraction times, and lower
solvent consumption compared to traditional methods.[4][5]

Quantitative Data Summary

Direct modern validation data for the obsolete pesticide Binapacryl in soil is scarce. The
following table presents expected performance data based on multi-residue methods for other
pesticides in soil, particularly those with acidic properties, using QUEChERS and UAE coupled
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with LC-MS/MS. The acceptable recovery range is generally considered to be 70-120% with a
relative standard deviation (RSD) of less than 20%.[2][3]

Ultrasound-Assisted

Parameter QUEChERS .
Extraction (UAE)
Recovery 70-120% 75-110%
Relative Standard Deviation
< 20% < 15%
(RSD)
Limit of Detection (LOD) 1-5 pg/kg 0.5-5 pg/kg
Limit of Quantification (LOQ) 5-15 ug/kg 2-10 pg/kg

Note: These values are estimates based on the performance of analogous compounds and
should be validated for Binapacryl in the specific soil matrix being analyzed.

Experimental Protocols
Protocol 1: Modified QUEChERS for Binapacryl in Soil

This protocol is adapted from the standard QUEChERS method for the analysis of pesticides in
soil, with modifications to improve the extraction of acidic compounds.

1. Sample Preparation and Homogenization: a. Air-dry the soil sample at room temperature
until it reaches a constant weight. b. Remove any large debris such as stones and plant matter.
c. Grind the soil sample to a fine powder using a mortar and pestle or a mechanical grinder. d.
Sieve the homogenized sample through a 2 mm mesh.

2. Extraction: a. Weigh 10 g of the homogenized soil into a 50 mL centrifuge tube. b. If the soil
is very dry, add 8 mL of deionized water and vortex for 1 minute. Let it stand for 30 minutes to
hydrate. c. Add 10 mL of acetonitrile containing 1% acetic acid. The acid helps to keep acidic
pesticides in their neutral form, improving extraction efficiency. d. Add an appropriate internal
standard. e. Cap the tube and shake vigorously for 1 minute. f. Add the QUEChERS extraction
salts (e.g., 4 g MgSOas, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen
citrate sesquihydrate). g. Immediately shake the tube for 1 minute to prevent the formation of
salt agglomerates. h. Centrifuge at 24000 rpm for 5 minutes.
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3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup: a. Transfer a 6 mL aliquot of the
supernatant (acetonitrile layer) to a 15 mL d-SPE tube. b. The d-SPE tube should contain 900
mg MgSOa4 and 150 mg of C18 sorbent. Note: Primary Secondary Amine (PSA) sorbent is
typically avoided for acidic pesticides as it can lead to analyte loss. c. Cap the tube and vortex
for 30 seconds. d. Centrifuge at 24000 rpm for 5 minutes.

4. Final Extract Preparation: a. Transfer a 1 mL aliquot of the cleaned extract into an
autosampler vial. b. The extract is now ready for analysis by LC-MS/MS.

Protocol 2: Ultrasound-Assisted Extraction (UAE) for
Binapacryl in Soil

This protocol provides an alternative extraction method using sonication.

1. Sample Preparation and Homogenization: a. Follow the same steps (1a-1d) as in the
QUECHhERS protocol.

2. Extraction: a. Weigh 5 g of the homogenized soil into a 50 mL centrifuge tube. b. Add 10 mL
of a 1:1 (v/v) mixture of acetone and n-hexane. c. Add an appropriate internal standard. d. Cap
the tube and place it in an ultrasonic bath. e. Sonicate for 15 minutes at a controlled
temperature (e.g., 25°C). f. Centrifuge at 24000 rpm for 10 minutes. g. Carefully collect the
supernatant.

3. Optional Cleanup: a. Depending on the soil matrix and the cleanliness of the initial extract, a
cleanup step using a C18 Solid Phase Extraction (SPE) cartridge may be necessary. b.
Condition the C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water. c.
Load the extract onto the cartridge. d. Elute the analyte with a suitable solvent, such as
acetonitrile. e. Evaporate the eluate to dryness under a gentle stream of nitrogen and
reconstitute in a suitable volume of the mobile phase for LC-MS/MS analysis.

4. Final Extract Preparation: a. Transfer the final extract into an autosampler vial for LC-MS/MS
analysis.

Visualizations
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Experimental Workflow for Binapacryl Analysis in Soll
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Caption: Workflow for Binapacryl analysis in soil.
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Key Considerations for Method Selection
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Caption: Key considerations for method selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Binapacryl Analysis
in Soil Matrices]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667083#sample-preparation-for-binapacryl-
analysis-in-soil-matrices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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